![molecular formula C6H8N2O2 B2731278 N-(2-Cyanoethyl)oxazolidinone CAS No. 65195-19-9](/img/structure/B2731278.png)
N-(2-Cyanoethyl)oxazolidinone
Overview
Description
N-(2-Cyanoethyl)oxazolidinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is an important intermediate in the synthesis of several biologically active compounds, and its unique chemical structure makes it a promising candidate for drug development. In
Scientific Research Applications
Antibacterial Properties and Mode of Action
N-(2-Cyanoethyl)oxazolidinone, as part of the oxazolidinone class, exhibits significant antibacterial properties. These compounds inhibit bacterial growth by interfering with protein synthesis. Oxazolidinones specifically target the peptidyl transferase center (PTC) of bacterial ribosomes, disrupting the placement of aminoacyl-tRNA and thereby inhibiting protein synthesis (Leach et al., 2007). Additionally, these compounds demonstrate potent activity against a wide range of multidrug-resistant Gram-positive pathogens (Roger, Roberts, & Muller, 2018).
Antibacterial Spectrum
Oxazolidinones are known for their broad antibacterial spectrum. They are effective against various strains of bacteria, including methicillin-resistant Staphylococcus aureus, Streptococcus pneumoniae, and Enterococcus species. Their efficacy extends to strains resistant to traditional antibiotics, making them a crucial component in combating drug-resistant infections (Bozdoğan & Appelbaum, 2004).
Potential Anticancer Properties
Recent studies have also explored the potential anticancer properties of oxazolidinone derivatives. Some of these compounds have shown promising results in inhibiting the growth of cancer cell lines, suggesting a possible role in cancer therapy. For example, certain derivatives have demonstrated cytotoxicity in human tumor cell lines, highlighting their potential as novel anticancer agents (Campos et al., 2017).
Inhibition of Mitochondrial Protein Synthesis
Oxazolidinones also affect mitochondrial protein synthesis in mammalian cells. This action could have implications in cellular proliferation and disease processes. The inhibition of mitochondrial protein synthesis by these compounds is an area of ongoing research, offering insights into their broader biological effects (Nagiec et al., 2005).
properties
IUPAC Name |
3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8N2O2/c7-2-1-3-8-4-5-10-6(8)9/h1,3-5H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPASRSOPJOTVLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC(=O)N1CCC#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
140.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
65195-19-9 | |
Record name | 3-(2-oxo-1,3-oxazolidin-3-yl)propanenitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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